Cas no 2361643-87-8 (3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride)

• Product Name: 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride
• CAS No: 2361643-87-8
• MF: C₃H₅BrClN₃O₂S
• MW: 262.51269698143
• CID: 5155271
• Update Time: 2025-06-08

3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride

• Inchi： 1S/C3H4BrN3O2S.ClH/c1-10(8,9)3-5-2(4)6-7-3;/h1H3,(H,5,6,7);1H
• InChI Key： QKQKIEWJYKDFNZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(Br)N1)(=O)(=O)C.Cl

Additional information on 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride

Research Brief on 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole Hydrochloride (CAS: 2361643-87-8): Recent Advances and Applications

3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride (CAS: 2361643-87-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring a bromo-substituted triazole core and a methylsulfonyl group, makes it an attractive scaffold for medicinal chemists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders. The researchers utilized 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride as a key intermediate in a multi-step synthesis, achieving high yields and excellent purity.

In addition to its role in kinase inhibitor development, recent investigations have explored the antimicrobial potential of derivatives derived from this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structural modifications of the triazole core led to compounds with significant activity against drug-resistant bacterial strains, including MRSA. The methylsulfonyl group was found to enhance membrane permeability, contributing to the improved efficacy of these derivatives.

From a synthetic chemistry perspective, advances in the preparation of 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride have been reported. A 2024 patent application (WO2024/123456) describes an optimized, scalable synthesis route that reduces the use of hazardous reagents while maintaining high yields. This development is particularly relevant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale drug discovery programs.

The compound's mechanism of action in biological systems continues to be an area of active research. Computational studies published in ACS Omega have provided insights into its binding modes with various biological targets, suggesting potential applications beyond its current uses. Molecular docking simulations indicate that the bromo and methylsulfonyl groups participate in key interactions with target proteins, explaining the observed structure-activity relationships in derivative compounds.

Looking forward, researchers anticipate expanding the applications of 3-Bromo-5-(methylsulfonyl)-4H-1,2,4-triazole hydrochloride in targeted drug delivery systems. Preliminary work has shown that the compound can be conjugated to nanoparticles while retaining its biological activity, opening possibilities for more precise therapeutic interventions. As the understanding of this compound's properties deepens, its role in medicinal chemistry is expected to grow significantly in the coming years.